methyl 4-[({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methyl]benzoate

• IUPAC Name: methyl 4-[(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C17H15N3O3S/c1-11-4-3-9-20-14(11)18-16(19-17(20)22)24-10-12-5-7-13(8-6-12)15(21)23-2/h3-9H,10H2,1-2H3
• InChI Key: YBTZFWILBBNHBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol
• CAS No.: 896346-78-4

Description

Methyl 4-[({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methyl]benzoate is a useful research compound. Its molecular formula is C17H15N3O3S and its molecular weight is 341.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.08341252 g/mol and the complexity rating of the compound is 658. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Methyl 4-[({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)methyl]benzoate is a complex organic compound that has garnered attention for its potential biological activities. This article explores the compound's biological activity, including its insecticidal properties and effects on various biological systems.

Chemical Formula

The molecular formula of this compound is $C_{20}H_{20}N_{4}O_{4}S$ with a molecular weight of approximately 420.46 g/mol.

Structural Characteristics

The compound features a benzoate moiety linked to a pyrido-triazine derivative through a sulfanyl bridge. This unique structure may contribute to its diverse biological activities.

Insecticidal Properties

Recent studies have indicated that compounds similar to methyl benzoate exhibit significant insecticidal activities. For instance, methyl benzoate has been shown to be effective against various agricultural pests:

Pest Species	LC50 (v/v)	Effect
Tuta absoluta	0.3%	High mortality in adults and nymphs
Tetranychus urticae	0.27%	Reduced egg hatch and adult mortality
Aedes albopictus	0.114 mg/cm²	Larvicidal activity significantly higher than controls

These findings suggest that this compound may possess similar or enhanced insecticidal properties due to its structural features.

Neurotoxic Effects

Research has indicated that methyl benzoate can affect cholinesterase activity in mammals, which is crucial for neurotransmission. A study reported that at high doses (500 mg/kg), it caused significant damage to the central nervous system in rats, suggesting potential neurotoxic effects that warrant further investigation .

Environmental Safety and Efficacy

Methyl benzoate is recognized for being environmentally safe compared to traditional pesticides. It acts as a semiochemical influencing insect behavior and could be utilized in integrated pest management systems without the harmful effects associated with synthetic chemicals .

Study on Insect Behavior Modification

In a controlled study, researchers observed the behavioral responses of pollinators to methyl benzoate emissions from infested plants. The compound acted as an attractant for beneficial insects such as bees, potentially enhancing pollination while simultaneously controlling pest populations.

Toxicity Assessment in Non-target Species

A comprehensive toxicity assessment was conducted on non-target species including honeybees and beneficial predatory insects. Results indicated that while methyl benzoate effectively reduced pest populations, it also impacted the flight ability of honeybees at elevated concentrations, raising concerns about its use in agricultural settings where pollinators are present .

Future Directions

The biological activity of this compound suggests promising applications in pest control and environmental management. Future research should focus on:

• Mechanistic Studies : Understanding the molecular mechanisms underlying its insecticidal and neurotoxic effects.
• Field Trials : Conducting extensive field trials to evaluate efficacy against target pests while assessing impacts on non-target organisms.
• Formulation Development : Exploring formulations that enhance stability and efficacy while minimizing environmental impact.